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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 56, with the CAS number 54077-16-6, is a monoazo disperse dye recognized
for its application in the textile industry, particularly for dyeing polyester fibers.[1][2] Its chemical
formula is C21H1sNs02, and it has a molecular weight of 369.38 g/mol .[2] This technical guide
provides a comprehensive overview of Disperse Yellow 56, consolidating available data on its
physicochemical properties, synthesis, industrial applications, and toxicological profile. The
document includes structured data tables for easy reference, detailed experimental protocols
for its primary application, and visualizations of key processes to support researchers and
professionals in the fields of chemistry, materials science, and drug development. While its
primary use is in dyeing, this guide also explores its potential, though less documented,
applications as a non-specific protein stain and fluorescent probe in biochemical research.[3]

Physicochemical Properties

Disperse Yellow 56 is a yellow to orange powder.[2][4] It is characterized by its low solubility in
water but is soluble in organic solvents such as acetone.[1][4] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Disperse Yellow 56
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Property Value Reference
CAS Number 54077-16-6 [2]
Molecular Formula C21H15Ns02 [2]
Molecular Weight 369.38 g/mol [2]
Appearance Yellow to orange powder [2][4]

Insoluble in water; Soluble in

acetone and other organic

Solubility _ [1]14]
solvents like alcohols and
ethers.

Melting Point 360 °C [5]
4-hydroxy-3-[(4-

IUPAC Name phenyldiazenylphenyl)diazenyl  [6]
]-1H-quinolin-2-one

Synthesis

The synthesis of Disperse Yellow 56 is typically achieved through a diazotization reaction

followed by a coupling reaction.[3][4] The general manufacturing method involves the

diazotization of 4-(Phenyldiazenyl)benzenamine, which is then coupled with Quinoline-2,4-diol.

[4]

General Experimental Protocol for Synthesis

While a detailed, step-by-step industrial synthesis protocol is proprietary, a general laboratory-

scale synthesis can be described as follows. This protocol is based on the fundamental

principles of azo dye synthesis.
Materials:
e 4-(Phenyldiazenyl)benzenamine

e Quinoline-2,4-diol
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e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e |ce

» Water

o Suitable solvent for purification (e.g., ethanol or acetic acid)
Procedure:

o Diazotization:

[e]

Dissolve 4-(Phenyldiazenyl)benzenamine in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

o

[¢]

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the
temperature below 5 °C.

[¢]

Stir the mixture for a short period to ensure the completion of the diazotization reaction,
forming the diazonium salt.

e Coupling:

[e]

Prepare a solution of Quinoline-2,4-diol in a dilute aqueous solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

[e]

o

Slowly add the previously prepared diazonium salt solution to the alkaline solution of the
coupling component, maintaining the temperature below 5 °C and ensuring the reaction
mixture remains alkaline.

[e]

A colored precipitate of Disperse Yellow 56 will form.

¢ Isolation and Purification:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b6595850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

After the reaction is complete, filter the precipitate.

o

Wash the filter cake with cold water to remove any unreacted starting materials and salts.

[¢]

The crude dye can be further purified by recrystallization from a suitable organic solvent.

[¢]

Dry the purified Disperse Yellow 56 in a vacuum oven.

Click to download full resolution via product page

Caption: General synthesis workflow for Disperse Yellow 56.

Industrial Applications

The primary application of Disperse Yellow 56 is in the textile industry for the direct dyeing of
synthetic fibers, particularly polyester.[1][2] It is also used for dyeing acetate and nylon fibers.

[2]

Experimental Protocol for Dyeing Polyester Fabric

The dyeing of polyester with disperse dyes is typically carried out at high temperatures and
pressures to facilitate the diffusion of the dye into the hydrophobic fiber.

Materials:

o Polyester fabric
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Disperse Yellow 56

Dispersing agent

Acetic acid (to adjust pH)

Water

High-temperature, high-pressure dyeing apparatus

Procedure:

e Dye Bath Preparation:
o Prepare a paste of the required amount of Disperse Yellow 56 with a dispersing agent.
o Add this paste to the dye bath containing water.
o Adjust the pH of the dye bath to 4-5 using acetic acid.[4]

e Dyeing Process:

o Introduce the polyester fabric into the dye bath.

o Raise the temperature of the dye bath to 130 °C.

o Maintain this temperature for approximately 60 minutes to allow for dye penetration and
fixation.

e Post-Dyeing Treatment:

[¢]

Cool the dye bath.

[¢]

Remove the dyed fabric and rinse it thoroughly with hot and then cold water.

[e]

A reduction clearing process may be performed to remove surface dye and improve wash
fastness.

[e]

Dry the dyed fabric.
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Caption: Experimental workflow for dyeing polyester with Disperse Yellow 56.
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Potential Research Applications

Beyond its industrial use, Disperse Yellow 56 has been noted for its potential in biochemical
research as a nonspecific protein stain and a fluorescent probe for monitoring protein
dynamics.[3] However, specific experimental protocols for these applications are not well-
documented in the scientific literature.

Hypothetical Protocol for Use as a Fluorescent Probe

Based on the general principles of using fluorescent dyes for cellular imaging, a hypothetical
protocol for using Disperse Yellow 56 is proposed below. Disclaimer: This protocol is
theoretical and requires optimization and validation for any specific application.

Objective: To visualize intracellular structures or protein aggregates using Disperse Yellow 56.
Materials:
e Cultured cells on coverslips or in a multi-well plate
e Disperse Yellow 56
o Dimethyl sulfoxide (DMSO) for stock solution
e Phosphate-buffered saline (PBS)
» Fixative (e.g., 4% paraformaldehyde in PBS)
¢ Mounting medium
o Fluorescence microscope with appropriate filter sets
Procedure:
e Stock Solution Preparation:
o Prepare a 1 mg/mL stock solution of Disperse Yellow 56 in DMSO.

o Store the stock solution at -20 °C, protected from light.
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e Cell Preparation:

o

Culture cells to the desired confluency.

Wash the cells with PBS.

[¢]

[¢]

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the fixed cells three times with PBS.

[e]

e Staining:

o Prepare a working solution of Disperse Yellow 56 by diluting the stock solution in PBS to
a final concentration (e.g., 1-10 pg/mL; this needs to be optimized).

o Incubate the fixed cells with the working solution for 15-30 minutes at room temperature,
protected from light.

e Washing and Mounting:

o Wash the cells three times with PBS to remove unbound dye.

o Mount the coverslips onto microscope slides using a suitable mounting medium.
e Imaging:

o Visualize the stained cells using a fluorescence microscope. The optimal excitation and
emission wavelengths would need to be determined experimentally.

Disperse Yellow 56
(Lipophilic)

Protein Aggregate

Cell Membrane (Hydrophobic Pocket)

Cytoplasm

Click to download full resolution via product page

Caption: Hypothetical mechanism of Disperse Yellow 56 as a fluorescent probe.

Toxicological and Safety Information
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Specific quantitative toxicological data for Disperse Yellow 56, such as LD50 (median lethal
dose) and NOAEL (No-Observed-Adverse-Effect Level), are not readily available in the public
domain. However, general safety precautions should be taken when handling this chemical.

Safety Precautions:

Avoid skin and eye contact.[1]

Avoid inhalation of dust.[1]

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Hazard Statements:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

General Toxicology of Disperse Dyes: Some disperse dyes are known to be skin sensitizers
and can cause allergic contact dermatitis. The metabolism of some azo dyes by skin microflora
or in the liver can lead to the formation of aromatic amines, some of which are known or
suspected carcinogens. Therefore, handling of all disperse dyes, including Disperse Yellow
56, should be done with care, and exposure should be minimized.

Conclusion

Disperse Yellow 56 is a commercially important dye with well-established applications in the
textile industry. Its physicochemical properties are well-defined, and its synthesis is based on
standard azo dye chemistry. While its potential use in biochemical research is intriguing, there
is a clear need for further studies to develop and validate specific protocols for applications
such as protein staining and fluorescence microscopy. Furthermore, a comprehensive
toxicological evaluation with quantitative data is required to fully assess its safety profile for
both industrial and research purposes. This guide serves as a foundational resource for

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b6595850?utm_src=pdf-body
https://www.chembk.com/en/chem/Disperse%20Yellow%2056
https://www.chembk.com/en/chem/Disperse%20Yellow%2056
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://www.benchchem.com/product/b6595850?utm_src=pdf-body
https://www.benchchem.com/product/b6595850?utm_src=pdf-body
https://www.benchchem.com/product/b6595850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

professionals working with or investigating Disperse Yellow 56, highlighting both the knowns
and the existing knowledge gaps that present opportunities for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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